Cas no 1261570-49-3 (Ethyl 3-(bromomethyl)-4-cyanophenylacetate)

• Product name: Ethyl 3-(bromomethyl)-4-cyanophenylacetate
• CAS No: 1261570-49-3
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4946265

Ethyl 3-(bromomethyl)-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-4-cyanophenylacetate

• Inchi： 1S/C12H12BrNO2/c1-2-16-12(15)6-9-3-4-10(8-14)11(5-9)7-13/h3-5H,2,6-7H2,1H3
• InChI Key： ZZIHKVAUFAFKLS-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C=CC(=C1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Topological Polar Surface Area: 50.1
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on Ethyl 3-(bromomethyl)-4-cyanophenylacetate

Comprehensive Overview of Ethyl 3-(bromomethyl)-4-cyanophenylacetate (CAS No. 1261570-49-3)

Ethyl 3-(bromomethyl)-4-cyanophenylacetate (CAS No. 1261570-49-3) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a bromomethyl group and a cyano substituent, makes it a versatile building block for constructing complex molecules. Researchers and industries value this compound for its reactivity, particularly in cross-coupling reactions and nucleophilic substitutions, which are critical in modern drug discovery and material science.

The growing demand for high-purity intermediates in the pharmaceutical sector has spotlighted compounds like Ethyl 3-(bromomethyl)-4-cyanophenylacetate. With the rise of personalized medicine and targeted therapies, this compound’s role in synthesizing biologically active molecules has gained attention. Its application extends to peptide modification and protease inhibitor development, aligning with trends in cancer research and antiviral drug design. Users searching for "CAS 1261570-49-3 supplier" or "4-cyanophenylacetate derivatives" often seek insights into its synthetic pathways and commercial availability.

From a technical perspective, the ethyl ester moiety in Ethyl 3-(bromomethyl)-4-cyanophenylacetate enhances solubility in organic solvents, facilitating reactions under mild conditions. This property is crucial for green chemistry initiatives, where reducing energy consumption and waste generation are priorities. Laboratories focusing on sustainable synthesis frequently explore this compound’s potential in catalytic processes or flow chemistry systems. Keywords like "bromomethyl cyanophenylacetate uses" and "safe handling of bromo compounds" reflect user concerns about practicality and safety.

Innovations in analytical techniques, such as HPLC-MS and NMR spectroscopy, have improved the characterization of CAS 1261570-49-3, ensuring compliance with stringent quality control standards. The compound’s stability under inert atmospheres and compatibility with moisture-sensitive reactions further broaden its utility. Discussions around "scale-up synthesis of cyanophenylacetates" or "storage conditions for bromomethyl compounds" highlight operational challenges addressed by recent research.

In summary, Ethyl 3-(bromomethyl)-4-cyanophenylacetate exemplifies the intersection of chemical innovation and industrial demand. Its relevance in drug development, coupled with advancements in synthetic methodology, positions it as a compound of enduring scientific and commercial interest. As queries like "buy 1261570-49-3 for research" or "cyanophenylacetate derivatives in medicine" surge, this overview bridges technical depth with real-world applicability.